Cas no 478261-51-7 (1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI))

1,2,3-Thiadiazole-4-carboxamide, N-hydroxy-(9CI) is a heterocyclic compound featuring a thiadiazole core functionalized with a carboxamide group and an N-hydroxy substituent. This structure confers potential reactivity and biological activity, making it of interest in medicinal chemistry and agrochemical research. The thiadiazole moiety is known for its electron-withdrawing properties, while the N-hydroxy carboxamide group may enhance chelation or metabolic stability. The compound’s unique scaffold suggests utility as an intermediate in synthesizing pharmacologically active molecules or as a ligand in coordination chemistry. Its structural features may also contribute to applications in corrosion inhibition or material science, depending on derivatization. Further studies are required to fully elucidate its properties and potential applications.

1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI) structure

478261-51-7 structure

Product Name:1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI)

CAS No:478261-51-7

MF:C₃H₃N₃O₂S

MW:145.139818429947

CID:855331

PubChem ID:1488605

Update Time:2025-06-06

1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI)
- N-Hydroxy-1,2,3-thiadiazole-4-carboxamide
- Inchi： 1S/C3H3N3O2S/c7-3(5-8)2-1-9-6-4-2/h1,8H,(H,5,7)
- InChI Key： CIVUMOROEJCSCX-UHFFFAOYSA-N
- SMILES： S1C=C(C(NO)=O)N=N1

Computed Properties

Exact Mass: 144.99459752g/mol
Monoisotopic Mass: 144.99459752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 103Å²

1,2,3-Thiadiazole-4-carboxamide,N-hydroxy-(9CI) Pricemore >>

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